Cas no 1182584-24-2 (N-(cyanomethyl)-2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-phenylacetamide)

• Product Name: N-(cyanomethyl)-2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-phenylacetamide
• CAS No: 1182584-24-2
• MF: C₁₈H₁₆N₄OS
• MW: 336.410841941834
• CID: 5814314
• PubChem ID: 45617254
• Update Time: 2025-06-09

N-(cyanomethyl)-2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-phenylacetamide
• 1182584-24-2
• EN300-26680653
• Z15477602
• N-(cyanomethyl)-2-(1-methylbenzimidazol-2-yl)sulfanyl-N-phenylacetamide
• AKOS016990368

• Inchi： 1S/C18H16N4OS/c1-21-16-10-6-5-9-15(16)20-18(21)24-13-17(23)22(12-11-19)14-7-3-2-4-8-14/h2-10H,12-13H2,1H3
• InChI Key： AYUPCJSQOMQZDX-UHFFFAOYSA-N
• SMILES： S(CC(N(CC#N)C1C=CC=CC=1)=O)C1=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 336.10448232g/mol
• Monoisotopic Mass: 336.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.2Ų

Additional information on N-(cyanomethyl)-2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-phenylacetamide

Professional Introduction to N-(cyanomethyl)-2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-phenylacetamide (CAS No. 1182584-24-2)

N-(cyanomethyl)-2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-phenylacetamide is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1182584-24-2, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound incorporates several key functional groups, including a cyanomethyl moiety and a sulfanyl group linked to a benzodiazole derivative, which contribute to its distinctive chemical behavior and reactivity.

The benzodiazole core in the compound's structure is particularly noteworthy, as benzodiazol derivatives are well-documented for their role in various pharmacological applications. Specifically, the presence of the 1-methyl substituent enhances the stability and bioavailability of the benzodiazole ring, making it a valuable component in drug design. This modification is particularly relevant in the context of developing anxiolytic and sedative agents, where benzodiazol derivatives are commonly utilized.

The cyanomethyl group attached to the acetamide moiety introduces an additional layer of reactivity, enabling various chemical transformations that can be exploited in synthetic chemistry. This feature makes the compound a versatile intermediate in the synthesis of more complex pharmaceutical molecules. The sulfanyl group, on the other hand, contributes to the compound's solubility and interaction with biological targets, which is crucial for its potential application in drug development.

In recent years, there has been growing interest in developing novel compounds that combine the properties of multiple pharmacophores to achieve enhanced therapeutic effects. N-(cyanomethyl)-2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-phenylacetamide exemplifies this trend, as it integrates several functional groups that are known to be pharmacologically active. The combination of these groups potentially leads to a synergistic effect, improving the compound's efficacy and selectivity.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Benzodiazol derivatives are known for their ability to modulate GABA receptors, which are crucial for maintaining neuronal balance. The addition of other functional groups may enhance their binding affinity and duration of action, making them more effective in managing conditions such as epilepsy and anxiety disorders. Current research is exploring how modifications to the benzodiazole ring can improve its pharmacokinetic properties while maintaining or enhancing its therapeutic effects.

The acetamide moiety in the compound's name also plays a significant role in its overall chemical behavior. Acetamides are commonly used in pharmaceuticals due to their stability and ability to form hydrogen bonds with biological targets. This property can enhance the compound's solubility and bioavailability, which are critical factors for drug development. Additionally, acetamides can undergo various chemical reactions, making them valuable intermediates in synthetic chemistry.

The sulfanyl group linked to the benzodiazole ring adds another dimension to the compound's reactivity. Sulfanyl groups are known to participate in various biological processes and can influence the compound's interaction with enzymes and receptors. This feature makes N-(cyanomethyl)-2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-phenylacetamide a promising candidate for further investigation in drug discovery.

In conclusion, N-(cyanomethyl)-2-[(1-methyl-1H-1,3-benzodiazol-2-yl)sulfanyl]-N-phenylacetamide (CAS No. 1182584-24-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a cyanomethyl group, a sulfanyl group linked to a benzodiazole derivative, and an acetamide moiety, make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research is exploring its applications in treating neurological disorders and other conditions, highlighting its importance as a candidate for further development.